Cas no 54622-07-0 (L-Valine, N-D-valyl-)

• Product Name: L-Valine, N-D-valyl-
• CAS No: 54622-07-0
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 354079
• PubChem ID: 6997291
• Update Time: 2025-04-19

L-Valine, N-D-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-D-valyl-
• (2S)-2-[[(2R)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoic acid
• AKOS017542341
• DTXSID80426421
• D-Val-L-Val
• 54622-07-0

• Inchi： 1S/C10H20N2O3/c1-5(2)7(11)9(13)12-8(6(3)4)10(14)15/h5-8H,11H2,1-4H3,(H,12,13)(H,14,15)/t7-,8+/m1/s1
• InChI Key： KRNYOVHEKOBTEF-SFYZADRCSA-N
• SMILES： O=C([C@@H](C(C)C)N)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 216.1475
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides